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Compound of Interest

Compound Name: Nickel sulphate hydrate

Cat. No.: B1259748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal dehydration of nickel sulfate

hexahydrate (NiSO₄·6H₂O) based on experimental data from thermogravimetric analysis (TGA)

and differential scanning calorimetry (DSC). Understanding the dehydration behavior of this

compound is critical in various applications, including catalysis, ceramics, and as a precursor in

the synthesis of advanced materials. The thermal stability and dehydration pathway are highly

sensitive to experimental conditions, making a comparative analysis essential for reproducible

and reliable results.

Comparison of Dehydration Data
The thermal decomposition of nickel sulfate hexahydrate is a multi-step process involving the

sequential loss of water molecules. The precise temperature ranges and the nature of the

intermediate hydrates can vary significantly depending on the experimental conditions, such as

the heating rate and the analysis atmosphere. Below is a summary of quantitative data from

various studies to highlight these differences.
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Dehydrati
on Step

Atmosph
ere

Temperat
ure
Range
(°C)

Theoretic
al Weight
Loss (%)

Observed
Weight
Loss (%)

Enthalpy
Change
(ΔH)
(kJ/mol)

Referenc
e

NiSO₄·6H₂

O →

NiSO₄·2H₂

O + 4H₂O

Air 75 - 175 27.36 27.50
Not

Reported

Tomaszewi

cz &

Kotfica,

2004

NiSO₄·2H₂

O →

NiSO₄·H₂O

+ H₂O

Air 175 - 290 6.84 6.70
Not

Reported

Tomaszewi

cz &

Kotfica,

2004

NiSO₄·H₂O

→ NiSO₄ +

H₂O

Air 290 - 400 6.84 6.80
Not

Reported

Tomaszewi

cz &

Kotfica,

2004

Total

Dehydratio

n

Air 75 - 400 41.04 41.00 -

Tomaszewi

cz &

Kotfica,

2004

NiSO₄·6H₂

O →

NiSO₄·2H₂

O + 4H₂O

Helium 70 - 160 27.36 27.40
Not

Reported

Tomaszewi

cz &

Kotfica,

2004

NiSO₄·2H₂

O →

NiSO₄·H₂O

+ H₂O

Helium 160 - 270 6.84 6.80
Not

Reported

Tomaszewi

cz &

Kotfica,

2004

NiSO₄·H₂O

→ NiSO₄ +

H₂O

Helium 270 - 380 6.84 6.90
Not

Reported

Tomaszewi

cz &

Kotfica,

2004
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Total

Dehydratio

n

Helium 70 - 380 41.04 41.10 -

Tomaszewi

cz &

Kotfica,

2004

NiSO₄·6H₂

O →

NiSO₄·H₂O

+ 5H₂O

Air 100 - 350 34.20

Not

specified in

steps

Not

Reported

King &

Mahapatra,

2022[1]

Total

Dehydratio

n

Air 100 - 350 41.04 ~41
Not

Reported

King &

Mahapatra,

2022[1]

NiSO₄·6H₂

O →

NiSO₄·4H₂

O →

NiSO₄·H₂O

→ NiSO₄

Air
Not

specified

Not

specified in

steps

Not

specified in

steps

Not

Reported

Koga &

Tanaka,

1993[2]

Note: The theoretical weight loss is calculated based on the molar masses of NiSO₄·6H₂O,

intermediate hydrates, and water. Variations in observed weight loss can be attributed to

instrumental accuracy and sample purity. The enthalpy change (ΔH) values for the dehydration

steps are not consistently reported in the literature as quantitative DSC data is less common

than qualitative DTA for this specific compound.

Experimental Protocols
The variability in the reported thermal analysis data underscores the importance of detailed and

consistent experimental protocols. Below are representative methodologies from the cited

literature.

Study 1: Tomaszewicz & Kotfica (2004)

Instrumentation: SDT 2960 apparatus (TA Instruments)
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Sample Preparation: Nickel(II) sulfate(VI) hexahydrate was obtained by slow crystallization

from a saturated solution. The crystals were dried in acetone and ground in an agate mortar.

Sample Mass: 16–40 mg

Crucible: Corundum crucible

Atmosphere: Air or Helium, with a gas flow rate of 110 mL/min

Heating Rate: 10 K/min

Temperature Range: Ambient to 1200 K (approximately 927°C)

Analysis: Simultaneous DTA/TG was performed to identify the temperature ranges of

decomposition and the corresponding mass losses. Solid products at various stages were

identified by X-ray diffraction (XRD).

Study 2: King & Mahapatra (2022)[1]

Instrumentation: Simultaneous thermogravimetry (TG) and differential scanning calorimetry

(DSC) analyzer.

Sample Preparation: Commercially available NiSO₄·6H₂O was used.

Atmosphere: Flowing air.

Temperature Range: 50–1200 °C.

Analysis: The thermal decomposition was investigated to identify the dehydration and

subsequent decomposition of the anhydrous salt. Solid products were identified by XRD.[1]

Visualizing the Process
To better understand the experimental workflow and the dehydration pathway, the following

diagrams are provided.
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Sample Preparation

TGA/DSC Analysis

Data Acquisition & Analysis

Start with NiSO₄·6H₂O Sample

Weigh Sample (5-40 mg)

Place in TGA/DSC Crucible

Load into TGA/DSC Instrument

Set Atmosphere (e.g., Air, N₂, He)

Heat at a Constant Rate (e.g., 10°C/min)

Record Weight Loss (TGA) & Heat Flow (DSC)

Plot TGA & DSC Curves

Determine Dehydration Steps, Temperatures, and Enthalpy Changes

end

Final Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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